N-(3-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)-4-methyl-2-phenylthiazole-5-carboxamide

• IUPAC Name: N-[3-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]propyl]-4-methyl-2-phenyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C24H21FN4O2S/c1-16-22(32-24(27-16)18-6-3-2-4-7-18)23(31)26-14-5-15-29-21(30)13-12-20(28-29)17-8-10-19(25)11-9-17/h2-4,6-13H,5,14-15H2,1H3,(H,26,31)
• InChI Key: YUOJQAGNCTXPBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=CC=C2)C(=O)NCCCN3C(=O)C=CC(=N3)C4=CC=C(C=C4)F
• Molecular Formula: C24H21FN4O2S
• Molecular Weight: 448.5 g/mol

Description

N-(3-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)-4-methyl-2-phenylthiazole-5-carboxamide is a useful research compound. Its molecular formula is C24H21FN4O2S and its molecular weight is 448.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity Compounds with structural elements similar to the query compound, such as those containing fluoro-phenyl groups, pyridazinyl motifs, or thiazole carboxamide structures, have been synthesized and studied for their biological activities. These compounds are typically investigated for their potential as antitumor agents, antimicrobial agents, or enzyme inhibitors. For example, compounds with fluoro-phenyl groups and related structures have been evaluated for their antitumor and antimicrobial properties, highlighting the importance of structural modifications in enhancing biological activity and specificity towards certain cancer cell lines or microbial strains (Hao et al., 2017), (Yılmaz et al., 2019).

Chemical Synthesis and Structural Analysis Research in chemical synthesis focuses on developing novel synthetic routes and methodologies for creating compounds with potential therapeutic applications. Studies often detail the synthesis of complex molecules, including those with pyrazinone, thiazole, or carboxamide cores, and their subsequent structural analysis through techniques like crystallography and NMR spectroscopy. These studies provide foundational knowledge for designing compounds with enhanced pharmacological profiles (Schroeder et al., 2009).

Anticancer and Antimicrobial Applications The anticancer and antimicrobial activities of chemically synthesized compounds are central themes in medicinal chemistry research. By assessing the biological activity of these compounds against various cancer cell lines and microbial strains, researchers aim to identify potential lead compounds for further development as therapeutic agents. This involves evaluating the cytotoxicity, mechanism of action, and specificity of compounds (Aliabadi et al., 2010).